Cas no 313997-63-6 (hentriacontane-10,12-diol)

• Product Name: hentriacontane-10,12-diol
• CAS No: 313997-63-6
• MF: C₃₁H₆₄O₂
• MW: 468.838670730591
• CID: 1447023
• Update Time: 2024-08-25

hentriacontane-10,12-diol Chemical and Physical Properties

Names and Identifiers

• hentriacontane-10,12-diol
• 10,12-hentriacontanediol
• LogP
• 10,12-hentriacontanediol; LogP

• Inchi： 1S/C31H64O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-22-24-26-28-31(33)29-30(32)27-25-23-21-10-8-6-4-2/h30-33H,3-29H2,1-2H3
• InChI Key： GUXYUNVZNFUZSV-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(O)CC(O)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 468.49092

Experimental Properties

• Density: 0.874±0.06 g/cm3(Predicted)
• Boiling Point: 573.0±23.0 °C(Predicted)
• PSA: 40.46
• pka: 14.96±0.20(Predicted)